(3,3-Difluorospiro[3.3]heptan-1-yl)methanamine;hydrochloride

• IUPAC Name: (3,3-difluorospiro[3.3]heptan-1-yl)methanamine;hydrochloride
• InChI: InChI=1S/C8H13F2N.ClH/c9-8(10)4-6(5-11)7(8)2-1-3-7;/h6H,1-5,11H2;1H
• InChI Key: ORFDOCZFURUODO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(CC2(F)F)CN.Cl
• Molecular Formula: C8H14ClF2N
• Molecular Weight: 197.65 g/mol
• CAS RN: 2567503-10-8

Description

“(3,3-Difluorospiro[3.3]heptan-1-yl)methanamine;hydrochloride” is a chemical compound with the IUPAC name (3,3-difluorospiro[3.3]heptan-1-yl)methanamine hydrochloride. It has a molecular weight of 197.66. The compound is stored at 4 degrees Celsius and is in powder form.

Molecular Structure Analysis

The InChI code for “(3,3-Difluorospiro[3.3]heptan-1-yl)methanamine;hydrochloride” is 1S/C8H13F2N.ClH/c9-8(10)4-6(5-11)7(8)2-1-3-7;/h6H,1-5,11H2;1H. This code provides a textual representation of the molecular structure, which includes the number of hydrogen (H), carbon ©, nitrogen (N), and fluorine (F) atoms, as well as the presence of a chloride ion (ClH).

Physical And Chemical Properties Analysis

“(3,3-Difluorospiro[3.3]heptan-1-yl)methanamine;hydrochloride” is a powder that is stored at 4 degrees Celsius.

Scientific Research Applications

Environmental Impact and Health Risks of Fluorinated Alternatives Studies have investigated the sources, fates, environmental effects, and health risks of alternative PFAS compounds. For instance, a review highlighted the growing global prevalence of hexafluoropropylene oxide dimer (HFPO-DA), hexafluoropropylene trimer acids (HFPO-TA), and 6:2 chlorinated polyfluorinated ether sulfonic acid (6:2 Cl-PFESA) as dominant perfluorinated pollutants. This review underscores the comparable or more severe potential toxicity of these novel fluorinated alternatives to legacy PFASs, indicating significant environmental harm and necessitating further toxicological studies to confirm their long-term usability (Yu Wang et al., 2019).

Persistence and Treatment Challenges Another critical review addressed the behavior and fate of PFASs in drinking water treatment, noting the challenges in removing PFASs from water supplies due to their chemical stability and resistance to degradation. This review suggests that while certain advanced treatment methods may be effective, the increasingly used shorter chain PFAS replacement products may pose additional challenges in water treatment processes (Mohammad Sohel Rahman et al., 2014).

Microbial Degradation and Environmental Fate The environmental biodegradability of polyfluoroalkyl chemicals has been reviewed, focusing on microbial degradation as a crucial process affecting the fate of these substances in the environment. This review presents the most up-to-date knowledge on microbial degradation pathways, precursor relationships, and identifies significant research gaps in understanding the environmental impact of PFASs and their degradation products (Jinxia Liu & Sandra Mejia Avendaño, 2013).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more.